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Introduction
SNAP 94847 hydrochloride is a potent and selective antagonist of the Melanin-Concentrating

Hormone Receptor 1 (MCHR1). MCHR1 is a G-protein coupled receptor predominantly

expressed in the brain regions associated with the regulation of mood, appetite, and energy

balance. Antagonism of MCHR1 has been investigated as a potential therapeutic strategy for

depression and anxiety. The forced swim test (FST) is a widely utilized preclinical behavioral

assay to assess antidepressant-like activity. This document provides detailed application notes

and protocols for the use of SNAP 94847 hydrochloride in the forced swim test, based on

available preclinical research.

Mechanism of Action: MCHR1 Signaling Pathway
SNAP 94847 exerts its effects by blocking the binding of the endogenous ligand, melanin-

concentrating hormone (MCH), to the MCHR1. The activation of MCHR1 can initiate two

primary signaling cascades through its coupling to different G proteins. As a Gαi-coupled

receptor, it inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP)

levels. As a Gαq-coupled receptor, it activates phospholipase C (PLC), which in turn leads to

the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), ultimately causing an

increase in intracellular calcium concentrations. By antagonizing these actions, SNAP 94847 is

thought to modulate neuronal circuits involved in stress and mood regulation, leading to its

potential antidepressant effects.
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Caption: MCHR1 signaling pathway and the inhibitory action of SNAP 94847.

Data Presentation: SNAP 94847 in the Forced Swim
Test
The following table summarizes the quantitative data from a study investigating the effects of

intranasally administered SNAP 94847 in the Porsolt forced swim test in Wistar rats.

Behavioral Parameter Control Group (Vehicle) SNAP 94847 Group

Immobilization Time (s) 165.3 ± 10.2 115.7 ± 8.5

Passive Swimming Time (s) 55.4 ± 5.1 95.8 ± 7.3

Active Swimming Time (s) 19.3 ± 2.4 28.5 ± 3.1

*p ≤ 0.05 compared to the

control group. Data are

presented as mean ± SEM.

Source: Adapted from Vetlugin et al., Pediatrician (St. Petersburg), 2022.[1]
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It is important to note that other studies have reported different outcomes depending on the

species and route of administration. For instance, one study found that systemically injected

SNAP 94847 decreased stress-induced immobility in the forced-swim test in rats, but not in

mice.[2] Another study reported no effect of orally administered SNAP 94847 (20 mg/kg) in the

forced swim test in BALB/cJ mice.[3]

Experimental Protocols
Forced Swim Test Protocol (Rat)
This protocol is based on the Porsolt forced swim test methodology.

1. Animals:

Male Wistar rats (or other appropriate strain) weighing 200-250g.

House animals in groups of 4-5 per cage under a 12-hour light/dark cycle with ad libitum

access to food and water.

Allow at least one week for acclimatization before the experiment.

2. Apparatus:

A transparent Plexiglas cylinder (40 cm high, 20 cm in diameter).

Fill the cylinder with water (23-25°C) to a depth of 30 cm, which prevents the rat from

touching the bottom with its tail or feet.

3. Drug Preparation and Administration (Intranasal):

Dissolve SNAP 94847 hydrochloride in a suitable vehicle (e.g., saline or artificial

cerebrospinal fluid). The concentration should be calculated based on the desired dose and

administration volume.

Administer the solution intranasally to the rats. The volume should be divided between the

two nostrils.

4. Experimental Procedure:
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Pre-test Session (Day 1):

Individually place each rat in the swim cylinder for a 15-minute session.

After 15 minutes, remove the rat, dry it with a towel, and return it to its home cage. This

session is for habituation and to induce a stable baseline of immobility.

Test Session (Day 2):

Administer SNAP 94847 or the vehicle 30-60 minutes before the test session.

Place the rat in the swim cylinder for a 5-minute session.

Record the entire session with a video camera for later analysis.

After 5 minutes, remove the rat, dry it, and return it to its home cage.

The water should be changed between animals.

5. Behavioral Scoring:

An observer, blind to the treatment conditions, should score the video recordings.

The following behaviors are typically scored:

Immobility: The rat remains floating in the water, making only small movements necessary

to keep its head above water.

Swimming: The rat makes active swimming motions, moving around the cylinder.

Climbing: The rat makes active movements with its forepaws in and out of the water,

usually directed against the cylinder wall.

The total time spent in each behavioral state during the 5-minute test is recorded.

Experimental Workflow
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Caption: Experimental workflow for the forced swim test with SNAP 94847.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b2784360?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
SNAP 94847 hydrochloride, a selective MCHR1 antagonist, has demonstrated

antidepressant-like effects in the forced swim test, particularly in rats. The provided protocols

and data serve as a comprehensive guide for researchers investigating the potential of MCHR1

antagonists as novel antidepressant therapies. It is crucial to consider the species, strain, and

route of administration, as these factors can significantly influence the behavioral outcomes in

the forced swim test. Further research is warranted to fully elucidate the therapeutic potential of

SNAP 94847 and its mechanism of action in mood disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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